Ethyl 1-(4-fluorophenyl)-4-(((4-methoxy-2,3,5-trimethylphenyl)sulfonyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate

• IUPAC Name: ethyl 1-(4-fluorophenyl)-4-(4-methoxy-2,3,5-trimethylphenyl)sulfonyloxy-6-oxopyridazine-3-carboxylate
• InChI: InChI=1S/C23H23FN2O7S/c1-6-32-23(28)21-18(12-20(27)26(25-21)17-9-7-16(24)8-10-17)33-34(29,30)19-11-13(2)22(31-5)15(4)14(19)3/h7-12H,6H2,1-5H3
• InChI Key: ZNPQJFYFXMUENR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=C(C(=C(C(=C2)C)OC)C)C)C3=CC=C(C=C3)F
• Molecular Formula: C23H23FN2O7S
• Molecular Weight: 490.5 g/mol

Description

Ethyl 1-(4-fluorophenyl)-4-(((4-methoxy-2,3,5-trimethylphenyl)sulfonyl)oxy)-6-oxo-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C23H23FN2O7S and its molecular weight is 490.5. The purity is usually 95%.
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Scientific Research Applications

Synthetic Methodologies and Structural Studies

The synthesis and characterization of structurally related compounds often involve complex reactions and techniques. For instance, Mizuno et al. (2006) explored synthetic routes for metabolites of a specific ethyl carboxylate compound, highlighting the use of methanesulfonyl as a protective group and the Krohnke reaction for novel compound formation (Mizuno et al., 2006). Such studies demonstrate the intricacies of synthetic chemistry in producing compounds for further research applications.

Biological Activities and Applications

Several compounds with complex structures including pyrazole, pyridazine, and oxadiazole derivatives have been synthesized and evaluated for their antimicrobial activities . For example, Sarvaiya et al. (2019) synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds and assessed their antimicrobial efficacy (Sarvaiya, Gulati, & Patel, 2019). Such research underscores the potential of these compounds in developing new antimicrobial agents.

Advanced Applications in Material Science and Drug Design

The synthesis and application of novel compounds extend beyond biological activities. For instance, the development of new materials, catalytic agents, or drug candidates often relies on the ability to create and manipulate complex molecules. Research by Ashton and Doss (1993) on regioselective synthesis provides insights into structural assignments and synthetic studies critical for material science and pharmacological applications (Ashton & Doss, 1993).